Cas no 1003587-71-0 (2-chloro-5H,6H,7H,8H,9H-pyrido[2,3-d]azepine)

• Product Name: 2-chloro-5H,6H,7H,8H,9H-pyrido[2,3-d]azepine
• CAS No: 1003587-71-0
• MF: C₉H₁₁ClN₂
• MW: 182.650040864944
• MDL: MFCD11518946
• CID: 1026824
• PubChem ID: 24959272
• Update Time: 2025-04-20

2-chloro-5H,6H,7H,8H,9H-pyrido[2,3-d]azepine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6,7,8,9-tetrahydro-5H-pyrido[2,3-d]azepine
• 6-CHLOROPYRIDO[3,4-D]PYRIMIDINE
• AK-27378
• ANW-69436
• CTK8C2985
• KB-229964
• MolPort-009-197-200
• 2-chloro-5H,6H,7H,8H,9H-pyrido[2,3-d]azepine
• AKOS006323250
• SB12861
• P11147
• DTXSID50648072
• CS-0054099
• 2-chloro-6,7,8,9-tetrahydro-5H-pyri do[2,3-d]azepine
• 2-chloro-6,7,8,9-tetrahydro-5H-pyrido[2,3-d]azepine,hydrochloride
• YJXAQEUSLQZWLO-UHFFFAOYSA-N
• 1003587-71-0
• SCHEMBL4203489
• 6,7,8,9-Tetrahydro-2-chloro-5H-pyrido[2,3-d]azepine
• DB-058351

• MDL： MFCD11518946
• Inchi： 1S/C9H11ClN2/c10-9-2-1-7-3-5-11-6-4-8(7)12-9/h1-2,11H,3-6H2
• InChI Key： YJXAQEUSLQZWLO-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(CCNCC2)N=1

Computed Properties

• Exact Mass: 182.0610761g/mol
• Monoisotopic Mass: 182.0610761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 24.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepines Azepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azepines